4-((1-(cyclopropanecarbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-(cyclopropanecarbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C13H15NO4/c1-8-4-10(5-12(15)17-8)18-11-6-14(7-11)13(16)9-2-3-9/h4-5,9,11H,2-3,6-7H2,1H3
• InChI Key: QWZPQGFDNSUSGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)C3CC3
• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol

Description

4-((1-(cyclopropanecarbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one is a synthetic compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. This compound is a member of the pyranone family of compounds, which are known for their diverse biological activities. In Additionally, we will list future directions for further research.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

Chemical inhibitors of cytochrome P450 (CYP) isoforms play a crucial role in understanding drug metabolism and drug-drug interactions (DDIs) in human liver microsomes. Potent and selective chemical inhibitors are used in vitro to assess the contribution of various CYP isoforms to the total metabolism of drugs. This helps predict potential DDIs when multiple drugs are coadministered to patients. The selectivity of these inhibitors is essential for deciphering the involvement of specific CYP isoforms (Khojasteh et al., 2011).

Antioxidant Properties of Chromones

Chromones and their derivatives, present in a normal human diet, are associated with various physiological activities including anti-inflammatory, antidiabetic, and anticancer effects. These activities are largely attributed to their antioxidant properties, which help neutralize active oxygen and inhibit free radical processes, potentially delaying or preventing cell impairment and disease (Yadav et al., 2014).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds using hybrid catalysts, including organocatalysts, metal catalysts, and green solvents, is a significant area of research. These compounds are essential for medicinal and pharmaceutical industries due to their bioavailability and broad range of applications. The development of lead molecules through the application of hybrid catalysts highlights the importance of innovative synthesis methods in drug discovery and development (Parmar et al., 2023).

Antimicrobial Properties of Monoterpenes

Monoterpenes, like p-Cymene, found in over 100 plant species used for medicinal and food purposes, exhibit a wide range of biological activities including antioxidant, anti-inflammatory, and antimicrobial effects. These properties have been widely investigated due to the urgent need for new substances with antimicrobial properties, highlighting the potential of monoterpenes in treating communicable diseases and in biomedical applications (Marchese et al., 2017).